Cas no 1219-02-9 (Thiourea,N-(2-methoxyphenyl)-N'-phenyl-)

• Product Name: Thiourea,N-(2-methoxyphenyl)-N'-phenyl-
• CAS No: 1219-02-9
• MF: C₁₄H₁₄N₂OS
• MW: 258.338761806488
• CID: 190169
• PubChem ID: 1546275
• Update Time: 2025-04-19

Thiourea,N-(2-methoxyphenyl)-N'-phenyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea,N-(2-methoxyphenyl)-N'-phenyl-
• 1-(2-methoxyphenyl)-3-phenylthiourea
• 1-(2-methoxy-phenyl)-3-phenyl-thiourea
• AC1LU3V1
• HMS1762M09
• N-(2-Methoxy-phenyl)-N'-phenyl-thioharnstoff
• N-(2-methoxy-phenyl)-N'-phenyl-thiourea
• N-(o-methoxyphenyl)-N'-phenylthiourea
• N-2-Methoxyphenyl-N'-phenyl-thioharnstoff
• NSC191410
• Oprea1_520056
• WSMHABKJPAZMKR-UHFFFAOYSA-N
• 1219-02-9
• AKOS001046838
• NSC-191410
• Z45796187
• N-phenyl N'-orthomethoxyphenyl thiourea
• DTXSID80364258
• N-(2-Methoxyphenyl)-N'-phenylthiourea #
• 1-(O-Methoxyphenyl)-3-phenyl-2-thiourea
• AB00048987-01
• SCHEMBL17956756

• Inchi： 1S/C14H14N2OS/c1-17-13-10-6-5-9-12(13)16-14(18)15-11-7-3-2-4-8-11/h2-10H,1H3,(H2,15,16,18)
• InChI Key： WSMHABKJPAZMKR-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=CC=1)NC1C=CC=CC=1OC

Computed Properties

• Exact Mass: 258.08282
• Monoisotopic Mass: 258.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 65.4Ų

Experimental Properties

• Density: 1.28
• Boiling Point: 383.9°C at 760 mmHg
• Flash Point: 185.9°C
• Refractive Index: 1.712
• PSA: 33.29
• LogP: 3.65010